Cas no 1260019-45-1 (6-(Trifluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one)

6-(Trifluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one is a fluorinated organic compound featuring a trifluoromethoxy substituent on a partially saturated naphthalene scaffold. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethoxy group enhances metabolic stability and lipophilicity, which can improve bioavailability in drug development. Its ketone functionality offers versatility for further derivatization, enabling the construction of complex heterocyclic systems. The compound's rigid yet modifiable framework is particularly useful in designing bioactive molecules with targeted interactions. Its synthetic utility is underscored by its compatibility with a range of reaction conditions, facilitating its incorporation into advanced chemical workflows.

6-(Trifluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one structure

1260019-45-1 structure

Product Name:6-(Trifluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one

CAS No:1260019-45-1

MF:C₁₁H₉F₃O₂

MW:230.183173894882

MDL:MFCD18208467

CID:2102324

PubChem ID:67125606

Update Time:2025-10-15

6-(Trifluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

- 1(2H)-Naphthalenone, 3,4-dihydro-6-(trifluoromethoxy)-
- 6-(Trifluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one
- 6-(trifluoromethoxy)-3,4-dihydro-2H-naphthalen-1-one
- 6-(trifluoromethoxy)-1,2,3,4-tetrahydronaphthalen-1-one
- RIRDJSLCCPPYKA-UHFFFAOYSA-N
- 3,4-Dihydro-6-(trifluoromethoxy)-1(2H)-naphthalenone
- MFCD18208467
- AKOS025396592
- N10703
- 1260019-45-1
- SCHEMBL1697983
- MDL： MFCD18208467
- Inchi： 1S/C11H9F3O2/c12-11(13,14)16-8-4-5-9-7(6-8)2-1-3-10(9)15/h4-6H,1-3H2
- InChI Key： RIRDJSLCCPPYKA-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC2C(CCCC=2C=1)=O)(F)F

Computed Properties

Exact Mass: 230.05546401g/mol
Monoisotopic Mass: 230.05546401g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 3.2

6-(Trifluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one Pricemore >>

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Chemenu	CM246540-100mg	6-(Trifluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one	1260019-45-1	95%	100mg	$327	2021-08-04
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Chemenu	CM246540-100mg	6-(Trifluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one	1260019-45-1	95%	100mg	$327	2023-01-07
Alichem	A219005438-100mg	6-(Trifluoromethoxy)-3,4-dihydronaphthalen-1(2H)-one	1260019-45-1	95%	100mg	$400.00	2023-09-03
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1PlusChem	1P000R73-250mg	1(2H)-Naphthalenone, 3,4-dihydro-6-(trifluoromethoxy)-	1260019-45-1	95%	250mg	$450.00	2024-07-09
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